Cas no 21411-42-7 (2,4,6-Trimethylbenzyl mercaptan (>90%))

• Product Name: 2,4,6-Trimethylbenzyl mercaptan (>90%)
• CAS No: 21411-42-7
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• CID: 88269
• PubChem ID: 301953
• Update Time: 2025-10-17

2,4,6-Trimethylbenzyl mercaptan (>90%) Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trimethylbenzyl mercaptan
• (2,4,6-trimethylphenyl)methanethiol
• 2,3-DIMETHOXYBENZYL ISOTHIOCYANATE
• mesityl-methanethiol
• Mesityl-methanthiol
• NSC181935
• 2,4,6-Trimethylbenzyl mercaptan, 98%
• InChI=1/C10H14S/c1-7-4-8(2)10(6-11)9(3)5-7/h4-5,11H,6H2,1-3H
• mesitylmethanethiol
• J-640206
• 21411-42-7
• Benzenemethanethiol, 2,4,6-trimethyl-
• NSC-181935
• AKOS009157046
• 2,4,6-Trimethylbenzyl mercaptan (>90%)
• FT-0609905
• LJZYEPXPMRRXTA-UHFFFAOYSA-N
• DTXSID40306896
• J-800208
• SCHEMBL509722
• (2, 4, 6-trimethylphenyl)methanethiol
• EN300-1085542
• Benzenemethanethiol,2,4,6-trimethyl-
• NSC 181935
• CS-0280361
• G78035
• DB-045571

• MDL： MFCD00173911
• Inchi： 1S/C10H14S/c1-7-4-8(2)10(6-11)9(3)5-7/h4-5,11H,6H2,1-3H3
• InChI Key： LJZYEPXPMRRXTA-UHFFFAOYSA-N
• SMILES： SCC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 166.08200
• Monoisotopic Mass: 166.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 1A^2

Experimental Properties

• Density: 0.9952 (estimate)
• Melting Point: 46-48 °C(lit.)
• Boiling Point: 120 °C5 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.5512 (estimate)
• PSA: 38.80000
• LogP: 3.04160

2,4,6-Trimethylbenzyl mercaptan (>90%) Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23-S26-S36
• HazardClass：6.1
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2,4,6-Trimethylbenzyl mercaptan (>90%)

Comprehensive Guide to 2,4,6-Trimethylbenzyl mercaptan (CAS No. 21411-42-7): Properties, Applications, and Industry Insights

2,4,6-Trimethylbenzyl mercaptan (CAS No. 21411-42-7) is a specialized organic compound with a purity of >90%, widely recognized for its unique aromatic and sulfur-containing properties. This trimethylbenzyl mercaptan derivative is a key ingredient in fragrance formulations, agrochemical intermediates, and specialty chemical synthesis. Its molecular structure combines a trimethylbenzyl group with a mercaptan (-SH) functional group, offering distinct reactivity and odor characteristics.

In recent years, the demand for high-purity sulfur compounds like 2,4,6-Trimethylbenzyl mercaptan has surged due to their role in sustainable fragrance development. With consumers increasingly seeking eco-friendly scent alternatives, this compound's low volatility and stability make it ideal for long-lasting perfumes and air fresheners. Industry reports highlight a 12% annual growth in the specialty mercaptan market, driven by innovations in green chemistry.

The synthesis of CAS 21411-42-7 typically involves thiolation reactions of 2,4,6-trimethylbenzyl chloride, with advanced purification techniques ensuring >90% purity. Analytical methods such as GC-MS and HPLC are critical for quality control, particularly for applications requiring low-odor formulations in personal care products. Researchers emphasize its advantages over traditional thiols, including reduced oxidative degradation and improved compatibility with polymer matrices.

From an industrial perspective, 2,4,6-Trimethylbenzyl mercaptan demonstrates exceptional performance as a flavor and fragrance intermediate. Its sulfur notes blend well with fruity and woody accords, answering market demands for complex olfactory profiles. A 2023 survey of perfumers revealed that 68% consider modified benzyl mercaptans essential for creating modern, gender-neutral fragrances – a trending category growing at 8% CAGR.

Material science applications are emerging for this trimethyl-substituted mercaptan, particularly in UV-curable resins and adhesive formulations. The compound's ability to act as a chain transfer agent improves polymer molecular weight distribution, addressing common pain points in coating durability. Patent analysis shows a 40% increase in filings mentioning benzyl mercaptan derivatives since 2020, reflecting their growing technical importance.

Environmental and regulatory aspects of 2,4,6-Trimethylbenzyl mercaptan (CAS 21411-42-7) comply with major chemical inventories including TSCA and REACH. Its biodegradation profile has been extensively studied, showing 82% mineralization within 28 days under OECD 301B conditions. These characteristics position it favorably compared to conventional thiols in markets with stringent green chemistry regulations.

Storage and handling recommendations for this high-purity mercaptan compound emphasize nitrogen blanketing and amber glass containers to prevent oxidation. Technical bulletins suggest combining it with antioxidant stabilizers for extended shelf life, particularly in humid climates. Such best practices are frequently searched by quality control professionals, with "mercaptan stabilization techniques" showing 150% search volume growth in 2023.

Future applications of 2,4,6-Trimethylbenzyl mercaptan may expand into electronic materials, where preliminary studies indicate potential as a ligand for metal-organic frameworks (MOFs). The compound's steric hindrance effects could enable selective binding properties valuable for gas storage systems. These developments align with the broader industry shift toward multifunctional chemical building blocks.

For researchers exploring CAS 21411-42-7, recent literature highlights its utility in asymmetric catalysis and chiral auxiliaries. The three methyl groups create distinctive spatial arrangements that influence reaction stereochemistry – a property gaining attention in pharmaceutical intermediate synthesis. Database analytics reveal a 75% increase in academic citations of trimethylbenzyl thiol chemistry over the past five years.

Market intelligence suggests that 2,4,6-Trimethylbenzyl mercaptan will benefit from the broader specialty chemicals growth, projected to reach $1.2 trillion by 2027. Its versatility across fragrance, material science, and synthetic chemistry applications makes it a compound of continuing interest. Industry forums frequently discuss optimization of mercaptan production processes, reflecting ongoing innovation in this sector.